Cas no 17042-40-9 (4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside)

4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside structure
17042-40-9 structure
4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside
17042-40-9
C21H26O11
454.4245
MFCD08276398
122061
87557897

4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Properties

Names and Identifiers

    • 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
    • 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside
    • a-D-Mannopyranoside,4-methoxyphenyl, 2,3,4,6-tetraacetate
    • -<small>D<
    • 2',3',4',6'-tetra-O-acetyl-1-O-methylarbutin
    • 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
    • a-D-Mannopyranoside,4-methoxyphenyl, tetraacetate (9CI)
    • AG-E-19651
    • ANW-42673
    • CTK8B3527
    • FT-0656680
    • M1647
    • Mannopyranoside,p-methoxyphenyl, tetraacetate, a-D- (8CI)
    • 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α4-Methoxyphenyl alpha-D-mannopyranoside tetraacetate
    • [(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(4-methoxyphenoxy)oxan-2-yl]methyl acetate
    • (2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
    • 4-Methoxyphenyl2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
    • 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
    • 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside ,98%
    • 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-
    • A-D-mannopyranoside
    • 4-Methoxyphenyl2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside
    • 4-Methoxyphenyl 2-O,3-O,4-O,6-O-tetraacetyl-alpha-D-m
    • DTXSID30536903
    • [(2R,3R,4S,5S,6R)-3,4,5-TRIS(ACETYLOXY)-6-(4-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
    • (2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyltriacetate
    • A882021
    • 17042-40-9
    • 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside, 97%
    • CS-0214557
    • 4-Methoxyphenyl-2,3,4,6-tetra-O-acetyl-b-D-mannopyranoside
    • AKOS027257508
    • T71910
    • AS-74654
    • 4-METHOXYPHENYL 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-MANNOPYRANOSIDE
    • +Expand
    • MFCD08276398
    • RPHXBVOPPUTUES-MJCUULBUSA-N
    • 1S/C21H26O11/c1-11(22)27-10-17-18(28-12(2)23)19(29-13(3)24)20(30-14(4)25)21(32-17)31-16-8-6-15(26-5)7-9-16/h6-9,17-21H,10H2,1-5H3/t17-,18-,19+,20+,21+/m1/s1
    • O1[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

  • 454.14751164g/mol
  • 0
  • 11
  • 12
  • 454.14751164g/mol
  • 32
  • 671
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1
  • 2.4
  • 133

Experimental Properties

  • 1.15710
  • 132.89000
  • 1.523
  • 100.0 to 104.0 deg-C
  • Very slightly soluble (0.4 g/l) (25 º C),
  • Uncertain
  • Uncertain
  • [α]22/D +70.0°, c = 1% in chloroform
  • 1.30±0.1 g/cm3 (20 ºC 760 Torr),

4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003M4V-5g
(2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
17042-40-9 >98.0%(HPLC)
5g
$200.00 2024-06-19
A2B Chem LLC
AB67855-250mg
4-Methoxyphenyl 2,3,4,6-tetra-o-acetyl-alpha-d-mannopyranoside
17042-40-9 98%
250mg
$77.00 2024-04-20
Aaron
AR003MD7-250mg
(2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
17042-40-9 98%
250mg
$17.00
abcr
AB250262-5 g
4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside; .
17042-40-9
5 g
€343.10 2023-07-20
Alichem
A119001094-10g
(2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
17042-40-9 95%
10g
413.11 USD
Ambeed
A229812-1g
(2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
17042-40-9 95+%
1g
$34.0
Chemenu
CM100323-10g
4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside
17042-40-9 95%
10g
$354
eNovation Chemicals LLC
D749285-5g
(2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
17042-40-9 98.0%
5g
$185 2022-05-25
TRC
M220533-50mg
4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside
17042-40-9
50mg
$ 50.00 2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M862012-5g
4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
17042-40-9 ≥98%(HPLC)
5g
599.40

4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:17042-40-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:17042-40-9)
TANG SI LEI
15026964105
2881489226@qq.com

4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:17042-40-9)4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside
A882021
99%
5g
186.0